7-Methoxy-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]-1-benzofuran-2-carboxamide

• IUPAC Name: 7-methoxy-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H18N4O3/c1-24-15(11-16(23-24)13-6-8-21-9-7-13)12-22-20(25)18-10-14-4-3-5-17(26-2)19(14)27-18/h3-11H,12H2,1-2H3,(H,22,25)
• InChI Key: HVJOCJOAIJQQGZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=NC=C2)CNC(=O)C3=CC4=C(O3)C(=CC=C4)OC
• Molecular Formula: C20H18N4O3
• Molecular Weight: 362.4 g/mol

Description

Synthesis Analysis

This involves a detailed explanation of how the compound is synthesized from its constituent elements or from other compounds. It includes the reactions involved, the conditions required for the reactions, and the yield of the product.

Molecular Structure Analysis

This involves determining the arrangement of atoms in the molecule and the type of bonds between them. Techniques used may include X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes identifying the reactants and products, the conditions under which the reaction occurs, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves determining properties such as melting point, boiling point, solubility, optical activity, and reactivity. It may also include computational studies to predict properties based on the compound’s structure.

Mechanism of Action

If the compound is biologically active, its mechanism of action in the body would be studied. This could involve its interaction with biological macromolecules, its metabolic pathway, and its effects on cellular or physiological processes.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, environmental impact, and precautions for handling and storage. It may also include its classification according to regulatory guidelines.